A two-dimensional MoS2/C3N broken-gap heterostructure, a first principles study
RSC Advances Pub Date: 2019-06-25 DOI: 10.1039/C9RA02935D
Abstract
van der Waals (vdW) heterojunctions are of interest in two-dimensional electronic and optoelectronic devices. In this work, first-principles calculations were used to study the atomic and electronic properties of the MoS2/C3N vdW heterojunction. The results show that there is no overlap of the band gaps for the MoS2 and C3N monolayers in the heterojunction, indicating the MoS2/C3N vdW heterostructure has a type III alignment. The MoS2/C3N vdW heterostructure is a broken-gap heterojunction. The effects of biaxial strain and external electric field on the band structure of the vdW heterostructure were also investigated. The alignment type cannot be changed, but the band overlap can be tuned. The present work reveals that the MoS2/C3N heterostructures are quite favorable for applications in tunneling devices based on the broken-gap heterostructures.
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